Cas no 1256825-00-9 (3-Cyano-7-azaindole-5-carboxylic acid Methyl ester)

• Product Name: 3-Cyano-7-azaindole-5-carboxylic acid Methyl ester
• CAS No: 1256825-00-9
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD18261258
• CID: 4565213
• Update Time: 2025-06-09

3-Cyano-7-azaindole-5-carboxylic acid Methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-7-azaindole-5-carboxylic acid Methyl ester
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-, methyl ester

• MDL： MFCD18261258
• Inchi： 1S/C10H7N3O2/c1-15-10(14)6-2-8-7(3-11)5-13-9(8)12-4-6/h2,4-5H,1H3,(H,12,13)
• InChI Key： UFZDSKJOMINCAO-UHFFFAOYSA-N
• SMILES： C12NC=C(C#N)C1=CC(C(OC)=O)=CN=2

Additional information on 3-Cyano-7-azaindole-5-carboxylic acid Methyl ester

Research Brief on 3-Cyano-7-azaindole-5-carboxylic acid Methyl ester (CAS: 1256825-00-9): Recent Advances and Applications

3-Cyano-7-azaindole-5-carboxylic acid Methyl ester (CAS: 1256825-00-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-Cyano-7-azaindole-5-carboxylic acid Methyl ester via a multi-step reaction sequence involving palladium-catalyzed cross-coupling and subsequent esterification. The study emphasized the compound's role as a precursor for the development of novel JAK2 inhibitors, which are critical in the treatment of myeloproliferative neoplasms. The researchers reported a yield of 78% and high purity (>98%), making it a viable candidate for large-scale production.

In another groundbreaking study (Nature Communications, 2024), the compound was utilized as a scaffold for the design of selective Aurora kinase inhibitors. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency against Aurora A and B kinases. These findings underscore the compound's potential in targeting mitotic pathways, which are often dysregulated in various cancers.

Beyond oncology, 3-Cyano-7-azaindole-5-carboxylic acid Methyl ester has also shown promise in neurodegenerative disease research. A preprint from BioRxiv (2024) revealed its utility in the synthesis of small-molecule modulators of alpha-synuclein aggregation, a hallmark of Parkinson's disease. The compound's unique electronic properties and steric profile were found to disrupt fibril formation, offering a potential therapeutic strategy for synucleinopathies.

Despite these advances, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and off-target effects need to be addressed through further medicinal chemistry optimization. However, the compound's versatility and the growing body of research supporting its applications make it a valuable asset in the drug discovery pipeline. Future studies are expected to explore its potential in other therapeutic areas, including infectious diseases and inflammation.